molecular formula C20H19N3O4 B6518473 2-[4-(4-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-(3-methylphenyl)acetamide CAS No. 891867-12-2

2-[4-(4-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-(3-methylphenyl)acetamide

Cat. No.: B6518473
CAS No.: 891867-12-2
M. Wt: 365.4 g/mol
InChI Key: NPUJEJWKHFHKDG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a tetrahydropyrazine-dione core (2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl) substituted with a 4-methoxyphenyl group at position 4 and an N-(3-methylphenyl)acetamide moiety at position 1. The molecular formula is inferred as C₂₀H₂₂N₃O₄ (molecular weight ≈ 368.45 g/mol). The 4-methoxyphenyl group introduces electron-donating properties, while the 3-methylphenylacetamide contributes to lipophilicity.

Properties

IUPAC Name

2-[4-(4-methoxyphenyl)-2,3-dioxopyrazin-1-yl]-N-(3-methylphenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H19N3O4/c1-14-4-3-5-15(12-14)21-18(24)13-22-10-11-23(20(26)19(22)25)16-6-8-17(27-2)9-7-16/h3-12H,13H2,1-2H3,(H,21,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NPUJEJWKHFHKDG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)NC(=O)CN2C=CN(C(=O)C2=O)C3=CC=C(C=C3)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H19N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

365.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below compares the target compound with structurally related analogs:

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Structural Features
Target: 2-[4-(4-Methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-(3-methylphenyl)acetamide C₂₀H₂₂N₃O₄ 368.45 4-Methoxyphenyl, 3-methylphenylacetamide Tetrahydropyrazine-dione core with aromatic and acetamide substituents
2-{4-(4-Chlorophenyl)methyl-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl}-N-(3-methoxyphenyl)acetamide C₂₀H₂₀ClN₃O₄ 401.84 4-Chlorophenylmethyl, 3-methoxyphenylacetamide Chlorine substituent enhances electronegativity; methyl linker adds steric bulk
N-(3-Methoxyphenyl)-2-(1-methyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)acetamide C₁₅H₁₇N₅O₃ 331.34 3-Methoxyphenyl, 1-methylpyrazolo-pyrimidinone Pyrazolo-pyrimidinone core with fused heterocyclic system; smaller molecular weight

Key Differences and Implications

Substituent Effects :

  • The 4-methoxyphenyl group in the target compound (electron-donating) contrasts with the 4-chlorophenylmethyl group in the analog (electron-withdrawing). This difference may alter electronic distribution, affecting binding to hydrophobic pockets or enzymatic active sites .
  • The 3-methylphenyl vs. 3-methoxyphenyl acetamide substituents influence lipophilicity: methyl groups increase hydrophobicity, while methoxy groups enhance solubility via polar interactions .

Synthetic Feasibility :

  • The compound’s synthesis likely involves Suzuki-Miyaura coupling (similar to ), given the presence of a boronate ester intermediate. The target compound may require analogous palladium-catalyzed cross-coupling, but the absence of a chlorine substituent could simplify purification .

The tetrahydropyrazine-dione core in the target may confer unique selectivity due to its hydrogen-bonding capacity .

Research Findings and Inferences

  • Solubility : The target compound’s 4-methoxyphenyl group may improve aqueous solubility compared to ’s chlorinated analog, which is more lipophilic .
  • Metabolic Stability : The 3-methylphenyl group in the target compound could slow oxidative metabolism compared to methoxy-substituted analogs, as methyl groups are less susceptible to CYP450-mediated demethylation .
  • Synthetic Challenges: The tetrahydropyrazine-dione core’s sensitivity to hydrolysis under acidic/basic conditions may require optimized reaction protocols, contrasting with the stable pyrazolo-pyrimidinone systems in .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.